Cas no 116425-36-6 (4-Cyclohepten-1-one,6-methyl-2-(1-methylethylidene)-5-(3-oxobutyl)-, (6S)-)

4-Cyclohepten-1-one,6-methyl-2-(1-methylethylidene)-5-(3-oxobutyl)-, (6S)- Properties

Names and Identifiers

• 4-Cyclohepten-1-one,6-methyl-2-(1-methylethylidene)-5-(3-oxobutyl)-, (6S)-
• Curcumadione
• 4-Cyclohepten-1-one,6-methyl-2-(1-methylethylidene)-5-(3-oxobutyl)-, (S)-
• (6S)-6-Methyl-2-(1-methylethylidene)-5-(3-oxobutyl)-4-cyclohepten-1-one
• 2-Isopropylidene-6-methyl-5-(3-oxobutyl)-4-cyclohepten-1-one
• 6-methyl-5-(3-oxobutyl)-2-(propan-2-ylidene)cyclohept-4-en-1-one
• 116425-36-6
• FS-7852
• 6-methyl-5-(3-oxobutyl)-2-propan-2-ylidenecyclohept-4-en-1-one
• +Expand

• InChIKey： JWUVBGKPYDWLJC-NSHDSACASA-N
• Inchi： InChI=1S/C15H22O2/c1-10(2)14-8-7-13(6-5-12(4)16)11(3)9-15(14)17/h7,11H,5-6,8-9H2,1-4H3/t11-/m0/s1
• SMILES： CC(=C1CC=C(CCC(=O)C)[C@@H](C)CC1=O)C

Computed Properties

• Exact Mass: 234.162
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 234.162
• Heavy Atom Count: 17
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• Color/Form: Cryst.
• Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),